2-(3-fluoro-4-methoxyphenyl)-1H-indole

• IUPAC Name: 2-(3-fluoro-4-methoxyphenyl)-1H-indole
• InChI: InChI=1S/C15H12FNO/c1-18-15-7-6-11(8-12(15)16)14-9-10-4-2-3-5-13(10)17-14/h2-9,17H,1H3
• InChI Key: UDQPNDWFTGDMIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC3=CC=CC=C3N2)F
• Molecular Formula: C15H12FNO
• Molecular Weight: 241.26 g/mol

Description

The compound “2-(3-fluoro-4-methoxyphenyl)-1H-indole” is a derivative of indole with a fluoro-methoxyphenyl group attached at the 2-position. Indoles are a class of organic compounds that contain a benzene ring fused to a pyrrole ring. The 3-fluoro-4-methoxyphenyl group is a phenyl ring substituted with a fluorine atom at the 3-position and a methoxy group at the 4-position.

Molecular Structure Analysis

The molecular structure of “2-(3-fluoro-4-methoxyphenyl)-1H-indole” would be expected to consist of an indole core with a 3-fluoro-4-methoxyphenyl group attached at the 2-position. The exact structure would need to be confirmed by techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of “2-(3-fluoro-4-methoxyphenyl)-1H-indole” would be expected to be similar to other indole derivatives, with the 3-position of the indole ring being particularly reactive. The presence of the fluoro and methoxy groups on the phenyl ring may also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(3-fluoro-4-methoxyphenyl)-1H-indole” would be expected to be similar to other indole derivatives. These properties would include solubility, melting point, boiling point, and spectral properties.

Scientific Research Applications

Anticancer Properties

• Researchers have investigated the anticancer potential of this compound. . Further studies are needed to explore its mechanism of action and potential clinical applications.

Anti-HIV Activity

• Kasralikar et al. reported a series of novel indole derivatives, including compounds related to our target molecule. . Understanding the molecular interactions and structural features responsible for this effect could guide drug development.

Anti-Inflammatory and Analgesic Effects

• . Investigating the underlying mechanisms could provide insights into potential therapeutic applications.

Molecular Docking Studies

• Computational studies involving molecular docking have explored the interactions of this compound with specific protein targets. . Such studies aid in predicting binding affinities and guiding drug design.

Chemical Synthesis and Derivatives

Future Directions

The future directions for research on “2-(3-fluoro-4-methoxyphenyl)-1H-indole” would likely depend on the specific properties and activities of the compound. Potential areas of interest could include further investigation of the compound’s synthesis, reactivity, and potential biological activity.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, some indole derivatives have been found to inhibit enzymes, block receptors, or interfere with cellular processes .

Biochemical Pathways

Indole derivatives are known to affect a wide range of biochemical pathways, depending on their specific biological activity . These can include pathways related to inflammation, cancer, viral replication, bacterial growth, and more .

Result of Action

Based on the known biological activities of indole derivatives, it can be inferred that this compound may have a range of potential effects at the molecular and cellular level .